Cas no 2680876-85-9 (2-3-cyano-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid)
2-3-cyano-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-cyano-1-(2,2,2-trifluoroacetyl)azetidin-3-yl]acetic acid
- 2680876-85-9
- EN300-28276106
- 2-3-cyano-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid
-
- Inchi: 1S/C8H7F3N2O3/c9-8(10,11)6(16)13-3-7(2-12,4-13)1-5(14)15/h1,3-4H2,(H,14,15)
- InChI Key: DTJSVTMQFAUMAX-UHFFFAOYSA-N
- SMILES: FC(C(N1CC(C#N)(CC(=O)O)C1)=O)(F)F
Computed Properties
- Exact Mass: 236.04087658g/mol
- Monoisotopic Mass: 236.04087658g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 81.4Ų
2-3-cyano-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28276106-0.05g |
2-[3-cyano-1-(2,2,2-trifluoroacetyl)azetidin-3-yl]acetic acid |
2680876-85-9 | 95.0% | 0.05g |
$1068.0 | 2025-03-19 | |
| Enamine | EN300-28276106-0.1g |
2-[3-cyano-1-(2,2,2-trifluoroacetyl)azetidin-3-yl]acetic acid |
2680876-85-9 | 95.0% | 0.1g |
$1119.0 | 2025-03-19 | |
| Enamine | EN300-28276106-0.25g |
2-[3-cyano-1-(2,2,2-trifluoroacetyl)azetidin-3-yl]acetic acid |
2680876-85-9 | 95.0% | 0.25g |
$1170.0 | 2025-03-19 | |
| Enamine | EN300-28276106-0.5g |
2-[3-cyano-1-(2,2,2-trifluoroacetyl)azetidin-3-yl]acetic acid |
2680876-85-9 | 95.0% | 0.5g |
$1221.0 | 2025-03-19 | |
| Enamine | EN300-28276106-1.0g |
2-[3-cyano-1-(2,2,2-trifluoroacetyl)azetidin-3-yl]acetic acid |
2680876-85-9 | 95.0% | 1.0g |
$1272.0 | 2025-03-19 | |
| Enamine | EN300-28276106-2.5g |
2-[3-cyano-1-(2,2,2-trifluoroacetyl)azetidin-3-yl]acetic acid |
2680876-85-9 | 95.0% | 2.5g |
$2492.0 | 2025-03-19 | |
| Enamine | EN300-28276106-5.0g |
2-[3-cyano-1-(2,2,2-trifluoroacetyl)azetidin-3-yl]acetic acid |
2680876-85-9 | 95.0% | 5.0g |
$3687.0 | 2025-03-19 | |
| Enamine | EN300-28276106-10.0g |
2-[3-cyano-1-(2,2,2-trifluoroacetyl)azetidin-3-yl]acetic acid |
2680876-85-9 | 95.0% | 10.0g |
$5467.0 | 2025-03-19 | |
| Enamine | EN300-28276106-1g |
2-[3-cyano-1-(2,2,2-trifluoroacetyl)azetidin-3-yl]acetic acid |
2680876-85-9 | 1g |
$1272.0 | 2023-09-09 | ||
| Enamine | EN300-28276106-5g |
2-[3-cyano-1-(2,2,2-trifluoroacetyl)azetidin-3-yl]acetic acid |
2680876-85-9 | 5g |
$3687.0 | 2023-09-09 |
2-3-cyano-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-3-cyano-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid
Introduction to 2-3-cyano-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid (CAS No. 2680876-85-9)
2-3-cyano-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid, identified by its Chemical Abstracts Service (CAS) number 2680876-85-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the azetidinone class, characterized by a five-membered heterocyclic structure containing a nitrogen atom. The presence of a cyano group and a 2,2,2-trifluoroacetyl moiety introduces unique electronic and steric properties, making it a promising candidate for various biochemical applications.
The structural features of 2-3-cyano-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid contribute to its potential utility in drug design and development. The trifluoroacetyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in the design of bioactive molecules. This modification has been widely explored in the development of protease inhibitors and other enzyme-targeting agents.
Recent studies have highlighted the significance of azetidinone derivatives in the treatment of various diseases. For instance, modifications to the azetidinone core have been investigated for their potential anti-inflammatory and antimicrobial properties. The cyano group in 2-3-cyano-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid may contribute to its interaction with biological targets by influencing electron distribution and reactivity. This compound’s unique structural framework suggests that it could serve as a scaffold for designing novel therapeutic agents with improved pharmacokinetic profiles.
In the context of drug discovery, the synthesis of 2-3-cyano-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid involves sophisticated organic transformations that highlight the compound’s synthetic challenge and complexity. The introduction of both the cyano and trifluoroacetyl groups requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for further research and development.
The pharmacological potential of 2-3-cyano-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes and receptors relevant to diseases such as cancer and neurodegenerative disorders. The trifluoroacetyl group’s ability to modulate protein-protein interactions has been particularly intriguing. For example, studies suggest that this moiety may enhance binding affinity to target proteins by increasing lipophilicity and reducing metabolic degradation.
One notable area of research involves the use of 2-3-cyano-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid as a precursor in the development of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and rapid degradation. The azetidinone ring provides a rigid framework that can be modified to achieve specific biological activities. The cyano group may serve as a handle for further derivatization, allowing researchers to fine-tune the compound’s properties for targeted therapeutic applications.
Recent breakthroughs in computational chemistry have accelerated the process of identifying promising candidates like 2-3-cyano-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid for drug development. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at an atomic level. These insights have guided experimental efforts and helped optimize lead compounds for clinical trials. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery.
The future prospects of CAS No. 2680876-85-9 are promising as ongoing research continues to uncover new applications for azetidinone derivatives. Innovations in synthetic chemistry and biotechnology are expected to expand the library of compounds derived from this scaffold. Collaborative efforts between academia and industry are likely to drive further exploration into its therapeutic potential.
In conclusion, 2680876-85-9 represents a significant advancement in pharmaceutical chemistry. Its unique structural features position it as a valuable tool for developing novel therapeutics with enhanced efficacy and improved patient outcomes. As research progresses, 2680876-85-9 is poised to play a crucial role in addressing unmet medical needs across multiple therapeutic areas.
2680876-85-9 (2-3-cyano-1-(2,2,2-trifluoroacetyl)azetidin-3-ylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)